Cas no 62328-99-8 (1,6-Heptadiene-1,1,7,7-tetracarbonitrile, 2,6-dimethyl-)

62328-99-8 structure
Product name:1,6-Heptadiene-1,1,7,7-tetracarbonitrile, 2,6-dimethyl-
1,6-Heptadiene-1,1,7,7-tetracarbonitrile, 2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Heptadiene-1,1,7,7-tetracarbonitrile, 2,6-dimethyl-
- 2,6-dimethylhepta-1,6-diene-1,1,7,7-tetracarbonitrile
- DTXSID50487266
- 62328-99-8
-
- Inchi: InChI=1S/C13H12N4/c1-10(12(6-14)7-15)4-3-5-11(2)13(8-16)9-17/h3-5H2,1-2H3
- InChI Key: QXWOPULVVVDEOI-UHFFFAOYSA-N
- SMILES: CC(=C(C#N)C#N)CCCC(=C(C#N)C#N)C
Computed Properties
- Exact Mass: 224.10636
- Monoisotopic Mass: 224.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.2Ų
- XLogP3: 2.8
Experimental Properties
- PSA: 95.16
1,6-Heptadiene-1,1,7,7-tetracarbonitrile, 2,6-dimethyl- Related Literature
-
Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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